N-(4-bromo-2,6-dimethylphenyl)-2,4-dimethylbenzamide

• Molecular Formula: C17H18BrNO
• Molecular Weight: 332.2 g/mol
• IUPAC Name: N-(4-bromo-2,6-dimethylphenyl)-2,4-dimethylbenzamide
• InChI: InChI=1S/C17H18BrNO/c1-10-5-6-15(11(2)7-10)17(20)19-16-12(3)8-14(18)9-13(16)4/h5-9H,1-4H3,(H,19,20)
• InChI Key: NAQCMFAJGAVTIH-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C(=O)NC2=C(C=C(C=C2C)Br)C)C

Description

N-(4-bromo-2,6-dimethylphenyl)-2,4-dimethylbenzamide, also known as BDMC, is a chemical compound that has gained attention for its potential use in scientific research. BDMC belongs to the family of benzamides, which are known to have various biological activities.

Mechanism of Action

The mechanism of action of N-(4-bromo-2,6-dimethylphenyl)-2,4-dimethylbenzamide is not fully understood. However, studies have suggested that it inhibits the activity of certain enzymes that are involved in cancer cell growth. N-(4-bromo-2,6-dimethylphenyl)-2,4-dimethylbenzamide has also been found to induce oxidative stress in cancer cells, leading to their death.
Biochemical and Physiological Effects:
N-(4-bromo-2,6-dimethylphenyl)-2,4-dimethylbenzamide has been found to have various biochemical and physiological effects. It has been shown to reduce the levels of certain inflammatory markers in the blood. N-(4-bromo-2,6-dimethylphenyl)-2,4-dimethylbenzamide has also been found to increase the levels of certain enzymes that are involved in antioxidant defense. In addition, N-(4-bromo-2,6-dimethylphenyl)-2,4-dimethylbenzamide has been found to reduce the levels of certain hormones that are involved in cancer cell growth.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-(4-bromo-2,6-dimethylphenyl)-2,4-dimethylbenzamide in lab experiments is its potential use in cancer treatment. N-(4-bromo-2,6-dimethylphenyl)-2,4-dimethylbenzamide has been found to be effective in inhibiting the growth of various cancer cells. However, one of the limitations of using N-(4-bromo-2,6-dimethylphenyl)-2,4-dimethylbenzamide in lab experiments is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on N-(4-bromo-2,6-dimethylphenyl)-2,4-dimethylbenzamide. One area of research is to study its potential use in combination with other anticancer drugs. Another area of research is to study its potential use in other diseases, such as neurodegenerative diseases. Further research is also needed to understand the mechanism of action of N-(4-bromo-2,6-dimethylphenyl)-2,4-dimethylbenzamide and its potential side effects.
Conclusion:
In conclusion, N-(4-bromo-2,6-dimethylphenyl)-2,4-dimethylbenzamide is a chemical compound that has gained attention for its potential use in scientific research. It has been found to have various biological activities, including its potential use in cancer treatment. N-(4-bromo-2,6-dimethylphenyl)-2,4-dimethylbenzamide has a multi-step synthesis process, and its mechanism of action is not fully understood. Further research is needed to understand its potential use in combination with other anticancer drugs and in other diseases.

Synthesis Methods

N-(4-bromo-2,6-dimethylphenyl)-2,4-dimethylbenzamide can be synthesized through a multi-step process starting from 2,6-dimethylphenol. The first step involves the bromination of 2,6-dimethylphenol to obtain 4-bromo-2,6-dimethylphenol. This is followed by the synthesis of 2,4-dimethylbenzoyl chloride from 2,4-dimethylbenzoic acid. Finally, the coupling of 4-bromo-2,6-dimethylphenol and 2,4-dimethylbenzoyl chloride using triethylamine as a base gives N-(4-bromo-2,6-dimethylphenyl)-2,4-dimethylbenzamide.

Scientific Research Applications

N-(4-bromo-2,6-dimethylphenyl)-2,4-dimethylbenzamide has been found to have various biological activities, which make it a potential candidate for scientific research. One of the major areas of research is cancer treatment. N-(4-bromo-2,6-dimethylphenyl)-2,4-dimethylbenzamide has been shown to inhibit the growth of various cancer cells, including breast, lung, and prostate cancer cells. It has also been found to induce apoptosis (programmed cell death) in cancer cells. N-(4-bromo-2,6-dimethylphenyl)-2,4-dimethylbenzamide has also been studied for its anti-inflammatory and antioxidant activities.